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Introduction

Propyzamide, a selective herbicide of the benzamide chemical family, has emerged as a
valuable pharmacological tool for investigating the intricate dynamics of the plant cytoskeleton.
[1][2] Its specific mode of action, targeting microtubule assembly, allows for the controlled
disruption of cytoskeletal structures, providing insights into their roles in fundamental cellular
processes such as cell division, elongation, and differentiation.[1][3][4] These application notes
provide a comprehensive overview of propyzamide's utility in plant cell biology research,
including its mechanism of action, quantitative effects, and detailed protocols for its application.

Mechanism of Action

Propyzamide's primary mechanism of action is the inhibition of mitosis by preventing the
assembly of microtubules. It binds to tubulin, the protein subunit of microtubules, thereby
disrupting their polymerization. This action is specific to plant tubulin, as propyzamide does
not significantly inhibit the assembly of mammalian brain tubulin in vitro. The binding site for
propyzamide is thought to be on the [3-tubulin subunit at the intra-dimer interface of the tubulin
heterodimer. By arresting microtubule formation, propyzamide effectively halts cell cycle
progression at metaphase, leading to characteristic symptoms such as swollen root tips and
inhibited growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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